Helicobacter Pylori Infection

Description

Helicobacter pylori (H. pylori) is a common type of bacteria that grows in the digestive tract and tends to attack the stomach lining. It is a major cause of peptic ulcers and can also lead to gastritis, stomach cancer, and MALT lymphoma. Transmission often occurs through contaminated food or water, or direct contact with an infected person's saliva or other body fluids. Diagnosis typically involves breath tests, stool tests, or endoscopy with biopsy.